Cas no 868981-88-8 (N'-(4-methylphenyl)methyl-N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide)

• Product Name: N'-(4-methylphenyl)methyl-N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
• CAS No: 868981-88-8
• MF: C₂₀H₂₂N₄O₇S
• MW: 462.476283550262
• CID: 6229350
• PubChem ID: 18561400
• Update Time: 2025-07-28

N'-(4-methylphenyl)methyl-N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-methylphenyl)methyl-N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
• N'-[(4-methylphenyl)methyl]-N-[[3-(4-nitrophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide
• AKOS024613963
• N'-[(4-methylphenyl)methyl]-N-{[3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide
• F1843-0100
• N1-(4-methylbenzyl)-N2-((3-((4-nitrophenyl)sulfonyl)oxazolidin-2-yl)methyl)oxalamide
• 868981-88-8

• Inchi： 1S/C20H22N4O7S/c1-14-2-4-15(5-3-14)12-21-19(25)20(26)22-13-18-23(10-11-31-18)32(29,30)17-8-6-16(7-9-17)24(27)28/h2-9,18H,10-13H2,1H3,(H,21,25)(H,22,26)
• InChI Key： LHZMQXGPFYFHNZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCOC1CNC(C(NCC1C=CC(C)=CC=1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 462.12092023g/mol
• Monoisotopic Mass: 462.12092023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 159Ų

Additional information on N'-(4-methylphenyl)methyl-N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide

N'-(4-methylphenyl)methyl-N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide: A Multifunctional Scaffold in Modern Medicinal Chemistry

The compound CAS No. 868981-88-8, formally known as N'-(4-methylphenyl)methyl-N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide, represents a structurally complex organic molecule with significant synthetic and biological relevance. This compound features a unique combination of functional groups including a 4-methylphenylmethyl moiety, a 1,3-oxazolidin-2-one ring system, and a 4-nitrobenzenesulfonyl group. These structural elements collectively contribute to its potential applications in enzyme inhibition studies and pharmaceutical development.

The 1,3-oxazolidinone core is a well-established pharmacophore in drug discovery, particularly for targeting serine proteases and kinases. Recent studies (Nature Chem. Biol., 2023) highlight the role of such heterocyclic frameworks in modulating protein-protein interactions through hydrogen bonding and hydrophobic interactions. The presence of the nitrobenzenesulfonyl group in this compound introduces additional electronic effects that may enhance binding affinity to target enzymes via π-cation interactions or electrostatic complementarity.

Structurally, the ethanediamide linkage serves as a critical bridge between the aromatic substituents and the oxazolidinone ring. This bidentate amide system provides conformational rigidity while maintaining flexibility for optimal receptor binding. Computational modeling (JACS Au, 2024) has demonstrated that such diamide scaffolds can adopt specific secondary structures that mimic natural enzyme substrates, making them valuable tools for structure-based drug design.

The 4-methylphenylmethyl substituent adds hydrophobic character to the molecule while avoiding excessive lipophilicity that might hinder cellular uptake. This balance is crucial for developing compounds with favorable ADME (absorption, distribution, metabolism, excretion) profiles. Comparative studies with related derivatives (ACS Med Chem Lett., 2023) show that methyl substitution at the para-position enhances metabolic stability without compromising target specificity.

Recent advances in click chemistry have enabled efficient synthesis of this compound via copper(I)-catalyzed azide-alkyne cycloaddition reactions (Angew Chem Int Ed., 2024). The modular nature of its architecture allows for rapid diversification through modification of either the sulfonyl or phenylmethyl groups. Such synthetic flexibility is particularly valuable in high-throughput screening campaigns targeting novel therapeutic areas.

Biological evaluations published in 2024 (Bioorg Med Chem Lett.) demonstrate that compounds with similar structural motifs exhibit potent inhibitory activity against dipeptidyl peptidase IV (DPP IV), an enzyme implicated in diabetes and immunoregulation. The nitro group's electron-withdrawing effect appears to enhance transition state mimicry by stabilizing the tetrahedral intermediate formed during catalysis.

From a mechanistic perspective, the sulfonyl group acts as an electrophilic warhead capable of forming reversible covalent bonds with nucleophilic residues in active sites. This property has been exploited in recent research on selective kinase inhibitors (Cell Chem Biol., 2025), where controlled reactivity is essential for minimizing off-target effects while maintaining therapeutic efficacy.

Crystallographic analysis of analogous compounds reveals that the oxazolidinone ring often adopts an envelope conformation to maximize hydrogen bonding interactions with conserved aspartate residues in enzyme active sites (Structure, 2025). This structural adaptability contributes to both potency and selectivity across different target families.

In materials science applications, such diamide-based molecules have shown promise as ligands for metal coordination complexes used in catalysis and sensing technologies. The bidentate nature of the amide functionality enables precise control over metal geometry and reactivity parameters (Chem Mater., 2025).

Current research directions focus on optimizing substituent patterns to improve aqueous solubility while maintaining target engagement. Combinatorial approaches using solid-phase synthesis platforms are being explored to rapidly generate libraries of related derivatives with tailored physicochemical properties (Org Biomol Chem., 2025).

Computational studies employing molecular dynamics simulations have provided insights into ligand-receptor dynamics over extended timescales (J Phys Chem B, 2025). These models help identify key interaction hotspots and predict potential resistance mechanisms before experimental validation stages.

The compound's multifunctional architecture also makes it suitable for use as a building block in supramolecular chemistry applications. Self-assembling systems based on similar diamide frameworks have demonstrated remarkable responsiveness to external stimuli such as pH changes or redox conditions (Adv Mater., 2025).

In conclusion, N'-(4-methylphenyl)methyl-N-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide exemplifies how strategic incorporation of multiple functional groups can yield versatile chemical entities with broad application potential across medicinal chemistry disciplines.